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Compound of Interest

Compound Name: 6-Hydroxy-5-methoxynicotinic acid

Cat. No.: B1390482

For researchers and professionals in drug development and organic synthesis, the
unambiguous identification of isomeric molecules is a critical step that underpins the reliability
of subsequent biological and chemical studies. In the realm of nicotinic acid derivatives, which
are prevalent scaffolds in pharmaceuticals, the subtle positional changes of functional groups
can dramatically alter a compound's properties. This guide provides a comprehensive
spectroscopic comparison of 6-Hydroxy-5-methoxynicotinic acid and its key positional
isomers: 5-Hydroxy-6-methoxynicotinic acid and 2-Hydroxy-5-methoxynicotinic acid.

Due to the limited availability of complete, published experimental spectra for all isomers, this
guide integrates established spectroscopic principles and predicted data to provide a robust
framework for their differentiation. The analysis is grounded in the fundamental effects of
substituent placement on the pyridine ring and is supported by experimental data from closely
related analogs where available.

Molecular Structures Under Investigation

A clear understanding of the isomeric structures is fundamental to interpreting their
spectroscopic differences. The positioning of the hydroxyl and methoxy groups relative to the
carboxylic acid and the ring nitrogen dictates the electronic environment of each atom, leading
to unigue spectral fingerprints.
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methoxynicotinic Acid and Its Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1390482#spectroscopic-comparison-of-6-hydroxy-5-
methoxynicotinic-acid-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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